Cas no 196797-64-5 (4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid)

• Product Name: 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid
• CAS No: 196797-64-5
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 3107963
• PubChem ID: 4961858
• Update Time: 2025-05-19

4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(phenethylamino)thiazole-5-carboxylic acid
• 4-METHYL-2-[(2-PHENYLETHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 4-methyl-2-(2-phenylethylamino)-1,3-thiazole-5-carboxylic acid
• 4-methyl-2-((2-phenylethyl)amino)-1,3-thiazole-5-carboxylic acid
• MLS001174374
• AKOS002391870
• 4-Methyl-2-(phenethylamino)thiazole-5-carboxylicacid
• STL411806
• EN300-12358
• SMR000590137
• 982-694-3
• SCHEMBL525062
• HMS2915E07
• 196797-64-5
• BBL036941
• MFCD06655311
• VS-13783
• DTXSID401331240
• G31328
• 5-Thiazolecarboxylic acid, 4-methyl-2-[(2-phenylethyl)amino]-
• CHEMBL1414267
• Z85926074
• 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid

• Inchi： 1S/C13H14N2O2S/c1-9-11(12(16)17)18-13(15-9)14-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,15)(H,16,17)
• InChI Key： ZQAAQDNDAUTZRE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.07759887Da
• Monoisotopic Mass: 262.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid

4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid (CAS No. 196797-64-5): A Comprehensive Overview

4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid (CAS No. 196797-64-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid is C₁₃H₁₅N₃O₂S, and its molecular weight is approximately 273.34 g/mol. The compound features a thiazole ring, a methyl group, a phenylethylamine moiety, and a carboxylic acid group. These structural elements contribute to its diverse chemical properties and biological activities.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid. One of the key areas of interest is its role as a potential anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its therapeutic potential, 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

The safety profile of 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid is another important aspect that has been extensively evaluated. Toxicity studies in animal models have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for clinical translation.

In the context of drug discovery and development, 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid serves as a valuable lead compound for the design and synthesis of more potent and selective analogs. Chemists have explored various structural modifications to enhance its biological activities while minimizing potential side effects. For instance, substituting different functional groups on the phenyl ring or modifying the thiazole moiety can lead to compounds with improved pharmacological profiles.

The synthetic route for preparing 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid involves several well-established chemical reactions. One common approach is to start with 4-methylthiazole carboxylic acid and react it with 2-(phenylethyl)amine under appropriate conditions to form the desired product. This synthetic method is scalable and can be adapted for large-scale production if needed.

In conclusion, 4-Methyl-2-(2-phenylethyl)amino-1,3-thiazole-5-carboxylic Acid (CAS No. 196797-64-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable candidate for further development into novel therapeutic agents.